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Compound of Interest

Compound Name: Gibberellin A19

Cat. No.: B1232454 Get Quote

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Diese Anwendungsbeschreibung enthält ein detailliertes Protokoll für die Extraktion und

Quantifizierung von Gibberellin A19 (GA19) aus pflanzlichem Blattgewebe. Das Protokoll ist

für den Einsatz in der Pflanzenphysiologie, der Agrarwissenschaft und der Wirkstoffforschung

konzipiert.

Einleitung
Gibberelline (GAs) sind eine Klasse von Diterpenoid-Phytohormonen, die verschiedene

Prozesse im Pflanzenwachstum und in der Entwicklung regulieren, darunter Samenkeimung,

Stängelwachstum, Blühen und Fruchtreifung. Gibberellin A19 ist ein wichtiger Vorläufer in der

Biosynthese der biologisch aktiven Gibberelline wie GA1 und GA4. Die genaue Quantifizierung

von endogenem GA19 in pflanzlichem Gewebe ist entscheidend für das Verständnis der

Gibberellin-Homöostase und ihrer Regulation. Dieses Protokoll beschreibt eine robuste

Methode zur Extraktion, Aufreinigung und Quantifizierung von GA19 aus Blattgewebe mittels

Festphasenextraktion (SPE) und anschließender Analyse durch

Hochleistungsflüssigkeitschromatographie-Tandem-Massenspektrometrie (HPLC-MS/MS) oder

Gaschromatographie-Massenspektrometrie (GC-MS) nach Derivatisierung.

Experimentelles Protokoll
Materialien und Reagenzien
Pflanzenmaterial:
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Frisches oder tiefgefrorenes Blattgewebe (-80 °C)

Lösungsmittel und Chemikalien:

80%iges (v/v) Methanol in Wasser, mit 0,02% (w/v) Butylhydroxytoluol (BHT) als Antioxidans

Interne Standards (z.B. [²H₂]GA19)

Salzsäure (HCl)

n-Hexan

Ethylacetat

Ameisensäure

Methanol (HPLC-Qualität)

Acetonitril (HPLC-Qualität)

Wasser (HPLC-Qualität)

Stickstoffgas (hochrein)

Für die GC-MS-Analyse:

Diazomethan in Ether oder N,O-Bis(trimethylsilyl)trifluoracetamid (BSTFA) mit 1%

Trimethylchlorsilan (TMCS)

Pyridin

Ausrüstung:

Homogenisator (z.B. Mörser und Pistill, Polytron)

Zentrifuge

Rotationsverdampfer
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Festphasenextraktions (SPE)-Kartuschen (z.B. Oasis HLB, C18)

SPE-Vakuum-Manifold

Analytische Waage

pH-Meter

HPLC-MS/MS- oder GC-MS-System

Extraktions- und Aufreinigungsprotokoll
Dieses Protokoll wurde auf der Grundlage etablierter Methoden zur Extraktion von

Gibberellinen aus Pflanzengewebe entwickelt.

Probenvorbereitung und Homogenisierung:

Wiegen Sie 1-2 g frisches oder gefrorenes Blattgewebe ab.

Fügen Sie flüssigen Stickstoff hinzu und zermahlen Sie das Gewebe zu einem feinen

Pulver mit einem vorgekühlten Mörser und Pistill.

Überführen Sie das pulverisierte Gewebe in ein Zentrifugenröhrchen.

Extraktion:

Fügen Sie 10 ml 80%iges Methanol (vorgekühlt auf -20 °C) mit BHT und einer bekannten

Menge des internen Standards (z.B. [²H₂]GA19) hinzu.

Homogenisieren Sie die Probe für 1 Minute mit einem Homogenisator.

Inkubieren Sie die Probe für mindestens 4 Stunden (oder über Nacht) bei 4 °C im Dunkeln

auf einem Schüttler.

Zentrifugieren Sie das Homogenat bei 10.000 x g für 15 Minuten bei 4 °C.

Sammeln Sie den Überstand.
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Extrahieren Sie den Pellet erneut mit 5 ml 80%igem Methanol, zentrifugieren Sie und

vereinigen Sie die Überstände.

Lösungsmittel-Partitionierung und Aufreinigung:

Reduzieren Sie das Volumen des vereinigten Überstands im Rotationsverdampfer bei <40

°C auf das wässrige Volumen.

Passen Sie den pH-Wert der wässrigen Phase mit 1 M HCl auf 2,5-3,0 an.

Partitionieren Sie den wässrigen Extrakt dreimal gegen das gleiche Volumen an n-Hexan,

um Lipide und Pigmente zu entfernen. Verwerfen Sie die n-Hexan-Phase.

Partitionieren Sie die wässrige Phase dreimal gegen das gleiche Volumen an Ethylacetat.

Sammeln Sie die Ethylacetat-Phasen, die die sauren Phytohormone enthalten.

Trocknen Sie die vereinigten Ethylacetat-Phasen im Rotationsverdampfer ein.

Festphasenextraktion (SPE):

Lösen Sie den getrockneten Rückstand in 1 ml 100%igem Methanol, gefolgt von 9 ml

Wasser mit 1% Ameisensäure.

Konditionieren Sie eine SPE-Kartusche (z.B. Oasis HLB) mit 5 ml Methanol, gefolgt von 5

ml Wasser.

Laden Sie die Probe auf die SPE-Kartusche.

Waschen Sie die Kartusche mit 5 ml Wasser, um polare Verunreinigungen zu entfernen.

Eluieren Sie die Gibberelline mit 5 ml Methanol.

Trocknen Sie das Eluat unter einem sanften Stickstoffstrom ein.

Analyse
Der aufgereinigte Extrakt kann nun mittels HPLC-MS/MS oder nach Derivatisierung mittels GC-

MS analysiert werden.
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a) HPLC-MS/MS-Analyse:

Lösen Sie den getrockneten Rückstand in einem geeigneten Volumen (z.B. 100 µl) der

mobilen Anfangsphase (z.B. 95:5 Wasser:Acetonitril mit 0,1% Ameisensäure).

Injizieren Sie die Probe in das HPLC-MS/MS-System.

Die Trennung erfolgt typischerweise auf einer C18-Umkehrphasensäule.

Die Quantifizierung erfolgt im Multiple Reaction Monitoring (MRM)-Modus unter Verwendung

der spezifischen Übergänge für GA19 und den internen Standard.

b) GC-MS-Analyse (nach Derivatisierung):

Methylierung: Lösen Sie den getrockneten Rückstand in Methanol und fügen Sie eine

etherische Diazomethanlösung hinzu, bis eine gelbe Färbung bestehen bleibt. Nach 10

Minuten beenden Sie die Reaktion durch Zugabe von Essigsäure. Trocknen Sie die Probe

unter Stickstoff.

Silylierung: Lösen Sie den methylierten Rückstand in Pyridin und fügen Sie BSTFA mit 1%

TMCS hinzu. Erhitzen Sie für 15 Minuten auf 60 °C.

Injizieren Sie die derivatisierte Probe in das GC-MS-System.

Die Quantifizierung erfolgt im Selected Ion Monitoring (SIM)-Modus unter Verwendung

charakteristischer Ionen für das derivatisierte GA19 und den internen Standard.

Datenpräsentation
Die quantitative Analyse von GA19 in verschiedenen Blattgewebeproben wird in der folgenden

Tabelle zusammengefasst. Die Konzentrationen sind in Nanogramm pro Gramm Frischgewicht

(ng/g FG) angegeben.
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Probenbeze
ichnung

Replikation
1 (ng/g FG)

Replikation
2 (ng/g FG)

Replikation
3 (ng/g FG)

Mittelwert
(ng/g FG)

Standardab
weichung

Wildtyp - Blatt

1
15.2 16.1 15.5 15.6 0.46

Wildtyp - Blatt

2
12.8 13.5 13.1 13.1 0.36

Mutante A -

Blatt 1
25.4 26.8 26.1 26.1 0.70

Mutante A -

Blatt 2
22.1 21.5 22.9 22.2 0.70

Visualisierung
Experimenteller Arbeitsablauf
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Blattgewebe (1-2g)

Homogenisierung
in 80% Methanol

+ Interner Standard

Extraktion (4°C, über Nacht)

Zentrifugation
(10,000 x g)

Überstand Pellet (verwerfen)

Konzentration
(Rotationsverdampfer)

Lösungsmittel-Partitionierung
(pH 2.5, Ethylacetat)

Festphasenextraktion
(SPE)

Analyse

HPLC-MS/MS GC-MS (nach Derivatisierung)

Click to download full resolution via product page

Abbildung 1: Schematischer Arbeitsablauf für die Extraktion von Gibberellin A19.
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Gibberellin-Biosyntheseweg (vereinfacht)

Frühe Schritte

Nicht-13-Hydroxylierungsweg13-Hydroxylierungsweg

GGPP

ent-Kauren

GA12

GA53

13-Hydroxylase

GA9

GA44

GA19

GA20

GA1 (bioaktiv)

GA4 (bioaktiv)
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To cite this document: BenchChem. [Anwendungshinweise und Protokolle zur Extraktion von
Gibberellin A19 aus Blattgewebe]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232454#gibberellin-a19-extraction-protocol-from-
leaf-tissue]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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